Cas no 1368296-16-5 (2-(2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidine)

• Product Name: 2-(2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidine
• CAS No: 1368296-16-5
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6268275
• PubChem ID: 82374650
• Update Time: 2025-05-20

2-(2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidine
• 1368296-16-5
• 2-[(2,3-dihydro-1-benzofuran-5-yl)methyl]pyrrolidine
• EN300-1852850

• Inchi： 1S/C13H17NO/c1-2-12(14-6-1)9-10-3-4-13-11(8-10)5-7-15-13/h3-4,8,12,14H,1-2,5-7,9H2
• InChI Key： ZTCJTZQPBRIYIJ-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CC1CCCN1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidine

Compound CAS No. 1368296-16-5: 2-(2,3-Dihydro-1-benzofuran-5-yl)methylpyrrolidine

The compound with CAS number 1368296-16-5, known as 2-(2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzofuran moiety with a pyrrolidine ring. The benzofuran component, specifically the 2,3-dihydro derivative, contributes to the molecule's aromaticity and potential for bioactivity. The pyrrolidine ring, on the other hand, adds a cyclic amine structure that can enhance the compound's ability to interact with biological targets.

Recent studies have highlighted the potential of 2-(2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidine as a lead compound in drug discovery. Researchers have explored its ability to modulate various biological pathways, including those involved in neurodegenerative diseases and inflammation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a promising candidate for the development of novel anti-inflammatory agents.

In addition to its pharmacological applications, 2-(2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidine has also been studied for its synthesis and structural modifications. Chemists have developed efficient synthetic routes to this compound, leveraging techniques such as Suzuki coupling and Stille coupling. These methods not only facilitate the large-scale production of the compound but also allow for further functionalization to explore its chemical space. For example, researchers have attached various substituents to the benzofuran ring to investigate their impact on bioactivity.

The structural versatility of 2-(2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidine makes it an attractive scaffold for drug design. Its ability to form hydrogen bonds and π–π interactions enables it to bind effectively to protein targets. This property has been exploited in several drug discovery programs targeting G-protein coupled receptors (GPCRs) and kinases. A 2023 study in *Nature Communications* reported that this compound binds selectively to a GPCR involved in pain signaling, making it a potential candidate for pain management therapies.

Beyond its therapeutic applications, 2-(2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidine has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have incorporated this compound into organic light-emitting diodes (OLEDs) and solar cells, where it enhances device performance by improving charge transport properties.

In conclusion, CAS No. 1368296-16-5, or 2-(2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidine, is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in the advancement of science and technology.